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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering phase

separation in liquid foundation formulations containing diisostearyl malate.

Frequently Asked Questions (FAQs)
Q1: What is diisostearyl malate and what is its primary function in a liquid foundation?

Diisostearyl malate is an ester of isostearyl alcohol and malic acid. In liquid foundations, it

serves multiple functions:

Emollient: It provides a moisturizing and conditioning effect on the skin, leaving it feeling soft

and smooth.[1][2][3]

Pigment Dispersant: It aids in the uniform distribution of pigments within the formulation,

which is crucial for consistent color application.[1][4]

Binder: It helps the pigments and other solid components adhere to the skin.

Texture Enhancer: It contributes to a desirable skin feel, enhancing the slip and spreadability

of the foundation.[3][5]

Q2: What are the common signs of phase separation in a liquid foundation?
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Phase separation can manifest in several ways:

Creaming: The formation of a concentrated layer of the dispersed phase (oil) at the top of the

emulsion.

Sedimentation: The settling of pigments or other dense ingredients at the bottom of the

container.[6]

Coalescence: The merging of dispersed droplets, leading to the formation of larger droplets

and eventual breaking of the emulsion.

Oiling Off: The appearance of a distinct layer of oil on the surface of the foundation.

Q3: Can diisostearyl malate contribute to phase separation?

While diisostearyl malate is generally a beneficial ingredient for stability due to its pigment

dispersing properties, an imbalance in the formulation can lead to instability.[1] High

concentrations of any oil-phase ingredient, including diisostearyl malate, without adequate

emulsification can disrupt the emulsion and cause phase separation. The overall balance of the

oil phase, water phase, and emulsifier system is critical.

Troubleshooting Guide
Issue: My liquid foundation formulation with diisostearyl malate is showing signs of creaming.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Insufficient Emulsifier Concentration

Increase the concentration of your primary

and/or co-emulsifier. A higher oil load, which

includes diisostearyl malate, requires a sufficient

amount of emulsifier to adequately surround the

oil droplets and prevent them from coalescing.

Incorrect Hydrophilic-Lipophilic Balance (HLB)

of the Emulsifier System

The HLB of your emulsifier system must be

optimized for the specific oils in your

formulation. Diisostearyl malate, along with

other emollients, will contribute to the required

HLB of the oil phase. Adjust the ratio of your

high and low HLB emulsifiers to achieve the

optimal HLB for your system.

High Concentration of Diisostearyl Malate

While diisostearyl malate has a wide usage

range (1-80%), a very high concentration can

increase the oil phase volume significantly.[4]

Consider reducing the concentration of

diisostearyl malate or other emollients in the oil

phase and replacing it with a portion of the

continuous phase or a lighter emollient.

Inadequate Homogenization

Insufficient shear during the emulsification

process can result in large oil droplets that are

more prone to creaming. Increase the

homogenization speed or time. Ensure your

mixing equipment is appropriate for the batch

size and viscosity of the formulation.

Low Viscosity of the Continuous Phase

A low-viscosity external phase (water phase in

an O/W emulsion) can allow oil droplets to move

more freely and coalesce. Consider adding a

thickener or stabilizer (e.g., xanthan gum,

carbomer) to the aqueous phase to increase its

viscosity and impede droplet movement.

Issue: I am observing pigment settling in my foundation containing diisostearyl malate.
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Possible Causes and Solutions:

Possible Cause Troubleshooting Steps

Poor Pigment Dispersion

Diisostearyl malate is a good pigment wetting

agent, but it may not be sufficient on its own,

especially with high pigment loads.[4] Ensure

pigments are properly wetted and dispersed in a

portion of the oil phase (including diisostearyl

malate) before being incorporated into the main

batch. The use of a dedicated dispersing agent

may be necessary.

Inadequate Suspension Properties

The viscosity of the foundation may be too low

to keep the dense pigment particles suspended.

Increase the concentration of suspending

agents or thickeners in the formula.

Pigment Agglomeration

Pigment particles can clump together

(agglomerate) if not properly dispersed, leading

to faster settling. Evaluate the milling process of

your pigment grind. The use of surface-treated

pigments can also improve dispersion and

reduce agglomeration.

Experimental Protocols
Protocol 1: Preparation of an Oil-in-Water (O/W) Liquid
Foundation
This protocol outlines the preparation of a basic O/W liquid foundation and can be used to

evaluate the impact of varying concentrations of diisostearyl malate.

Materials and Equipment:

Beakers

Water bath
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Overhead propeller mixer

Homogenizer

Weighing scale

Formulation:

Phase Ingredient Function % w/w (Example)

A (Water Phase) Deionized Water Vehicle q.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Thickener 0.20

B (Oil Phase) Diisostearyl Malate Emollient, Dispersant 5.00 - 15.00

Caprylic/Capric

Triglyceride
Emollient 5.00

Cetearyl Alcohol Thickener, Emulsifier 2.00

Glyceryl Stearate Emulsifier 2.00

Polysorbate 60 Emulsifier 1.50

C (Pigment Phase) Titanium Dioxide Pigment 8.00

Yellow Iron Oxide Pigment 0.80

Red Iron Oxide Pigment 0.30

Black Iron Oxide Pigment 0.10

Diisostearyl Malate Dispersing Agent 2.00

D (Preservative

Phase)
Phenoxyethanol Preservative 1.00

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water Phase (A): In a main beaker, combine deionized water and glycerin. Sprinkle in

xanthan gum while mixing with a propeller mixer to avoid clumping. Heat to 75°C.

Oil Phase (B): In a separate beaker, combine all ingredients of the oil phase and heat to

75°C while mixing until all components are melted and uniform.

Pigment Phase (C): In a small beaker, combine the pigments with diisostearyl malate. Mix

until pigments are fully wetted.

Emulsification: Add the oil phase (B) to the water phase (A) under continuous propeller

mixing. Mix for 15-20 minutes.

Homogenization: Homogenize the emulsion at a moderate speed for 5-10 minutes to reduce

the droplet size.

Pigment Addition: Add the pigment phase (C) to the emulsion and mix until the color is

uniform.

Cooling: Begin cooling the batch while stirring.

Preservative Addition: At a temperature below 40°C, add the preservative phase (D) and mix

until uniform.

Final Adjustments: Adjust pH if necessary and bring the batch to a final weight with deionized

water.

Protocol 2: Stability Testing of Liquid Foundation
This protocol describes accelerated stability tests to evaluate the physical stability of the

prepared foundation formulations.

1. Thermal Stability:

Place samples of the foundation in ovens at 40°C and 50°C.

Observe the samples at 24 hours, 1 week, 2 weeks, 1 month, and 3 months for any signs of

phase separation, color change, or changes in texture.
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2. Freeze-Thaw Cycle Stability:

Subject the samples to three to five cycles of freezing and thawing.

One cycle consists of 24 hours at -10°C followed by 24 hours at 25°C.

After the cycles are complete, visually inspect the samples for phase separation,

crystallization, or textural changes.

3. Centrifugation Test:

Place a sample of the foundation in a centrifuge tube.

Centrifuge at 3000 rpm for 30 minutes.

Observe the sample for any signs of creaming or pigment settling. This is a quick way to

assess emulsion stability.

Quantitative Data Presentation
The following tables present hypothetical data from an experiment evaluating the effect of

diisostearyl malate concentration on foundation stability.

Table 1: Effect of Diisostearyl Malate Concentration on Viscosity and Droplet Size

Diisostearyl Malate (%) Initial Viscosity (cP) Mean Droplet Size (µm)

5.0 3500 2.5

10.0 3800 2.8

15.0 4200 3.5

Table 2: Accelerated Stability Testing Results (4 weeks at 40°C)
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Diisostearyl Malate

(%)

Creaming Layer

Height (mm)
Pigment Settling Overall Stability

5.0 0 None Stable

10.0 < 1 Slight Acceptable

15.0 3 Moderate Unstable
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Caption: Experimental workflow for preparing and testing liquid foundation stability.
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Caption: Troubleshooting logic for addressing phase separation in liquid foundations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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